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Compound of Interest

Compound Name:
2,7-Dimethoxy-9H-thioxanthen-9-

one

Cat. No.: B3028969 Get Quote

For Immediate Reference: Treat 2,7-Dimethoxy-9H-thioxanthen-9-one as a hazardous

chemical waste. Do not dispose of it in standard laboratory trash or down the drain. The

primary recommended disposal method is incineration by a licensed hazardous waste

management company. Always consult your institution's Environmental Health and Safety

(EHS) department for specific protocols and adhere to all local, state, and federal regulations.

This guide provides detailed procedures for the safe handling and disposal of 2,7-Dimethoxy-
9H-thioxanthen-9-one, designed for researchers and laboratory professionals.

Chemical and Safety Data
Proper handling during the disposal process is informed by the chemical's properties and

associated hazards. All personnel responsible for waste handling should be familiar with this

information.
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Property Data

Chemical Name 2,7-Dimethoxy-9H-thioxanthen-9-one

CAS Number 435344-88-0

Molecular Formula C₁₅H₁₂O₃S[1][2]

Molecular Weight 272.32 g/mol [2][3]

Physical Form
Light yellow to yellow solid, powder, or crystal[1]

[4]

Known Hazards

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335)

[5]

Storage Recommendations
Keep in a dark, dry, and well-ventilated place

with the container sealed[5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps from the point of declaring the chemical as waste to

its final removal from the laboratory.

Step 1: Waste Identification and Segregation

Clearly identify the 2,7-Dimethoxy-9H-thioxanthen-9-one to be discarded as "Hazardous

Waste."

This chemical should be disposed of as a solid chemical waste.

Do not mix it with other waste streams such as solvents, aqueous waste, or biohazards

unless specifically instructed by your EHS department for a particular disposal pathway (e.g.,

creating a slurry for incineration).

Step 2: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:
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Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust, work within a fume hood or

wear a NIOSH-approved respirator.

Step 3: Packaging and Labeling

Primary Container: Use the original manufacturer's container if it is in good condition. If not,

transfer the waste to a new, clean, and chemically compatible container that can be tightly

sealed.

Labeling: The container must be labeled clearly. Use your institution's official hazardous

waste tag. The label must include:

The words "Hazardous Waste."

The full chemical name: "2,7-Dimethoxy-9H-thioxanthen-9-one."

The approximate quantity of waste.

The date the container was designated as waste.

Any associated hazard warnings (e.g., Irritant).

Step 4: On-Site Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

Ensure the SAA is secure, well-ventilated, and away from general laboratory traffic.

Store it away from incompatible materials, particularly strong oxidizing agents.

Step 5: Disposal of Contaminated Materials
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Any materials grossly contaminated with 2,7-Dimethoxy-9H-thioxanthen-9-one, such as

weigh boats, gloves, or paper towels, must be disposed of as solid hazardous waste. Place

these items in a sealed, labeled bag or container.

Empty Containers: An "empty" container that held this chemical must be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol). Collect all three rinsates and dispose of them as

liquid hazardous waste. After rinsing, the container can often be disposed of as non-

hazardous waste, but confirm this with your EHS office.

Step 6: Arranging for Final Disposal

Contact your institution's EHS department or hazardous waste management office to

schedule a pickup.

The established and recommended disposal method is through a licensed contractor for

chemical incineration, which may involve dissolving or mixing the material with a combustible

solvent in a specialized facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,7-
Dimethoxy-9H-thioxanthen-9-one.
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Caption: Disposal workflow for 2,7-Dimethoxy-9H-thioxanthen-9-one.
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Disclaimer: This document provides guidance based on available safety data sheets and

general laboratory waste protocols. It is not a substitute for local regulations or the specific

requirements of your institution. Always prioritize guidance from your designated Environmental

Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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